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Compound of Interest

Compound Name: Reuterin

Cat. No.: B040837

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the proper disposal of Reuterin, a bioactive compound known for its antimicrobial properties.
Adherence to these procedures is critical for minimizing risks and ensuring compliance with
safety regulations.

Reuterin, also known as 3-hydroxypropionaldehyde, is classified as a hazardous substance. It
is harmful if swallowed, in contact with skin, or inhaled, and can cause serious skin and eye
irritation.[1][2] Therefore, proper handling and disposal are crucial to protect laboratory
personnel and the environment.

Hazard Summary for Reuterin

The following table summarizes the key hazard information for Reuterin, which underscores
the importance of following stringent disposal protocols.
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1][2]
Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[1]
Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[1]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1][2]

Serious Eye Damage/Eye Irritation (Category

2n) H319: Causes serious eye irritation[1][2]

Specific Target Organ Toxicity, Single Exposure ) o
H335: May cause respiratory irritation[2]
(Category 3)

Step-by-Step Disposal Protocol

The disposal of Reuterin and any contaminated materials must be handled in accordance with
local, state, and federal regulations for hazardous chemical waste. The following is a general
procedural guide.

1. Personal Protective Equipment (PPE): Before handling Reuterin waste, ensure you are
wearing appropriate PPE, including:

Lab coat

Chemical safety goggles

Nitrile gloves|[3]

2. Waste Segregation: All materials that have come into contact with Reuterin must be treated
as hazardous waste. This includes:

e Unused or expired Reuterin
e Solutions containing Reuterin

o Contaminated labware (e.g., pipette tips, vials, flasks)
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Contaminated PPE (e.g., gloves)

Do not mix Reuterin waste with non-hazardous waste streams.

4.

. Waste Collection and Labeling:

Solid Waste: Collect all solid waste contaminated with Reuterin in a designated, leak-proof,
and clearly labeled hazardous waste container.

Liguid Waste: Collect all liquid waste containing Reuterin in a separate, sealed, and clearly
labeled hazardous waste container.

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"
the chemical name "Reuterin," and the appropriate hazard pictograms (e.g., GHS07 for
harmful/irritant).[1]

Storage: Store hazardous waste containers in a designated, secure, and well-ventilated

area. This area should be away from incompatible materials, such as strong acids, alkalis, and

oxidizing/reducing agents.[2]

5

. Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Never dispose of Reuterin down the drain or in the regular trash.[3]

Experimental Protocols

Currently, there are no specific, widely adopted experimental protocols for the chemical

inactivation of Reuterin for disposal purposes cited in the reviewed literature. The

recommended procedure is to treat it as hazardous chemical waste. For any potential

inactivation procedures, consult with your institution's EHS department for approved methods.

Below is a logical workflow for the proper disposal of Reuterin.
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Start: Reuterin Waste Generated

:

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

2. Segregate Waste
(Solid vs. Liquid)

Liquid Waste

3a. Collect Solid Waste in 3b. Collect Liquid Waste in
Designated Labeled Container Designated Labeled Container

4. Store in Secure,
Well-Ventilated Area

5. Contact Institutional EHS for Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Reuterin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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